Cas no 865363-93-5 (Islatravir)

Islatravir is an investigational nucleoside reverse transcriptase translocation inhibitor (NRTTI) under development for the treatment and prevention of HIV-1 infection. Its unique mechanism of action involves incorporation into viral DNA, leading to chain termination and inhibition of reverse transcriptase. Key advantages include its long intracellular half-life, enabling potential once-monthly dosing, and its high barrier to resistance due to its distinct binding site. Preclinical and clinical studies have demonstrated potent antiviral activity against both wild-type and resistant HIV strains. Islatravir's favorable pharmacokinetic profile and low-dose requirements further support its potential as a promising addition to HIV therapeutics. Research continues to evaluate its efficacy and safety in various treatment and prevention regimens.

Islatravir structure

Product Name:Islatravir

CAS No:865363-93-5

MF:C₁₂H₁₂FN₅O₃

MW:293.253785133362

CID:2192357

PubChem ID:6483431

Update Time:2025-10-28

Islatravir Chemical and Physical Properties

Names and Identifiers

- Adenosine, 2-deoxy-4-c-ethynyl-2-fluoro-
- Adenosine, 2'-deoxy-4'-C-ethynyl-2-fluoro-
- Islatravir
- E2FdA
- 4'-Ethynyl-2-Fluoro-2'-Deoxyadenosine
- QPQ082R25D
- Islatravir [USAN]
- Islatravir (USAN)
- 2'-deoxy-4'-C-ethynyl-2-fluoroadenosine
- (2R,3S,5R)-5-(6-amino-2-fluoro-purin-9-yl)-2-ethynyl-2-(hydroxymethyl)tetrahydrofuran-3-ol
- E2-FdA
- 2F-EdA
- 4'Ed2FA
- 4'-E-d2-FA
- IKKXOSBHLYMWAE-QRPMWFLTSA-N
- SB17100
- D11432
- Q24977417
- 9H-Purin-6-amine, 9-(2-deoxy-4-C-ethynyl-.
- MK-8591
- 2′-Deoxy-4′-C-ethynyl-2-fluoroadenosine (ACI)
- 4′-Ethynyl-2-fluoro-2′-deoxyadenosine
- MK 8591
- DA-65514
- MK-8591;Islatravir;4'-Ethynyl-2-Fluoro-2'-Deoxyadenosine
- 865363-93-5
- DTXSID601046407
- SCHEMBL2528556
- ISLATRAVIR [INN]
- CHEMBL517231
- CS-0023675
- NSC787789
- AKOS028113263
- UNII-QPQ082R25D
- MK-8591 (Islatravir)
- EFdA
- A51131
- NSC-787789
- 2a(2)-Deoxy-4a(2)-C-ethynyl-2-fluoroadenosine
- ISLATRAVIR ANHYDROUS
- 2'-Deoxy-4'-ethynyl-2-fluoroadenosine
- 9H-Purin-6-amine, 9-(2-deoxy-4-C-ethynyl-.beta.-D-erythro-pentofuranosyl)-2-fluoro-
- MK-8591 (Islatravir)?
- (2R,3S,5R)-5-(6-amino-2-fluoro-9H-purin-9-yl)-2-ethynyl-2-(hydroxymethyl)tetrahydrofuran-3-ol
- HY-104012
- MK8591
- MS-24188
- (2R,3S,5R)-5-(6-amino-2-fluoropurin-9-yl)-2-ethynyl-2-(hydroxymethyl)oxolan-3-ol
- ISLATRAVIR [WHO-DD]
- Inchi： 1S/C12H12FN5O3/c1-2-12(4-19)6(20)3-7(21-12)18-5-15-8-9(14)16-11(13)17-10(8)18/h1,5-7,19-20H,3-4H2,(H2,14,16,17)/t6-,7+,12+/m0/s1
- InChI Key： IKKXOSBHLYMWAE-QRPMWFLTSA-N
- SMILES： FC1N=C(C2=C(N=1)N(C=N2)[C@H]1C[C@@H]([C@@](C#C)(CO)O1)O)N

Computed Properties

Exact Mass: 293.09241742g/mol
Monoisotopic Mass: 293.09241742g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 459
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 119
XLogP3: -0.6

Experimental Properties

Color/Form: Solid powder

Islatravir Security Information

Signal Word：Warning
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Islatravir Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I911547-5mg	Islatravir (MK-8591)	865363-93-5	98%	5mg	￥7,903.80	2022-01-13
ChemScence	CS-0023675-5mg	Islatravir	865363-93-5	99.94%	5mg	$500.0	2022-04-26
ChemScence	CS-0023675-10mg	Islatravir	865363-93-5	99.94%	10mg	$850.0	2022-04-26
ChemScence	CS-0023675-25mg	Islatravir	865363-93-5	99.94%	25mg	$1800.0	2022-04-26
ChemScence	CS-0023675-50mg	Islatravir	865363-93-5	99.94%	50mg	$3000.0	2022-04-26
ChemScence	CS-0023675-100mg	Islatravir	865363-93-5	99.94%	100mg	$4950.0	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T16098-5 mg	Islatravir	865363-93-5	97.03%	5mg	￥4467.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T16098-10 mg	Islatravir	865363-93-5	97.03%	10mg	￥7617.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T16098-50 mg	Islatravir	865363-93-5	97.03%	50mg	￥26967.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T16098-1 mL * 10 mM (in DMSO)	Islatravir	865363-93-5	97.03%	1 mL * 10 mM (in DMSO)	￥4567.00	2022-04-26

Islatravir Production Method

Production Method 1

700-49-2

865363-93-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Phosphoribomutase , Purine nucleoside phosphorylase Solvents: Water ; pH 6.94 - 7.5, rt → 40 °C; 24 h, 40 °C

Reference

Nine-Step Stereoselective Synthesis of Islatravir from Deoxyribose

Nawrat, Christopher C. ; et al, Organic Letters, 2020, 22(6), 2167-2172

Production Method 2

700-49-2

865363-93-5

Reaction Conditions

1.1 Reagents: Sucrose , Triethanolamine , Potassium hydroxide Catalysts: Manganese dichloride Solvents: Water ; pH 7.56, 20 °C
1.2 Reagents: Potassium hydroxide Solvents: Water ; pH 7.45 - 7.59, 20 °C
1.3 Reagents: Potassium hydroxide Solvents: Isopropanol ; pH 7.48 - 7.58, 20 °C
1.4 Catalysts: Fructose bisphosphate aldolase , Phosphoribomutase , Purine nucleoside phosphorylase , Sucrose phosphorylase ; 21 h, 35 °C; 60 min, 35 °C → 5 °C

Reference

Synthesis of Islatravir Enabled by a Catalytic, Enantioselective Alkynylation of a Ketone

Patel, Niki R. ; et al, Organic Letters, 2020, 22(12), 4659-4664

Production Method 3

700-49-2

865363-93-5

Reaction Conditions

1.1 Reagents: Triethanolamine , Potassium hydroxide Solvents: Water ; pH 7.6
1.2 Reagents: Sucrose , Potassium hydroxide , Manganese dichloride Catalysts: Purine nucleoside phosphorylase , Sucrose phosphorylase Solvents: Isopropanol ; 26 h, pH 7.5, 35 °C

Reference

Five-Step Enantioselective Synthesis of Islatravir via Asymmetric Ketone Alkynylation and an Ozonolysis Cascade

Patel, Niki R.; et al, Chemistry - A European Journal, 2020, 26(62), 14118-14123

Production Method 4

2072080-29-4

865363-93-5

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol , Tetrahydrofuran ; 0 °C; overnight, rt
1.2 Reagents: Acetic acid ; 1 h, rt

Reference

Enantioselective Synthesis of 4'-Ethynyl-2-fluoro-2'-deoxyadenosine (EFdA) via Enzymatic De-symmetrization

McLaughlin, Mark ; et al, Organic Letters, 2017, 19(4), 926-929

Production Method 5

1332623-07-0

865363-93-5

Reaction Conditions

Reference

Synthesis of nucleotide analogues, EFdA, EdA and EdAP, and the effect of EdAP on hepatitis B virus replication

Kamata, Mai; et al, Bioscience, 2020, 84(2), 217-227

Production Method 6

1646857-60-4

865363-93-5

Reaction Conditions

1.1 Reagents: Lithium , Ammonia

Reference

Synthesis of nucleotide analogues, EFdA, EdA and EdAP, and the effect of EdAP on hepatitis B virus replication

Kamata, Mai; et al, Bioscience, 2020, 84(2), 217-227

Production Method 7

1646857-59-1

865363-93-5

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, rt
1.2 Reagents: Sodium , Ammonia Solvents: Tetrahydrofuran ; 10 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C; 0 °C → rt; 1 h, rt

Reference

Synthesis of EFdA via a Diastereoselective Aldol Reaction of a Protected 3-Keto Furanose

Fukuyama, Kei; et al, Organic Letters, 2015, 17(4), 828-831

Production Method 8

865363-93-5

Reaction Conditions

1.1 Reagents: Cerium ammonium nitrate Solvents: Acetonitrile , Water ; 3 h, 0 °C

Reference

Synthesis of nucleotide analogues, EFdA, EdA and EdAP, and the effect of EdAP on hepatitis B virus replication

Kamata, Mai; et al, Bioscience, 2020, 84(2), 217-227

Production Method 9

1646857-56-8

865363-93-5

Reaction Conditions

1.1 -
2.1 Reagents: Lithium , Ammonia

Reference

Synthesis of nucleotide analogues, EFdA, EdA and EdAP, and the effect of EdAP on hepatitis B virus replication

Kamata, Mai; et al, Bioscience, 2020, 84(2), 217-227

Production Method 10

2072080-29-4

865363-93-5

Reaction Conditions

Reference

Synthesis of nucleotide analogues, EFdA, EdA and EdAP, and the effect of EdAP on hepatitis B virus replication

Kamata, Mai; et al, Bioscience, 2020, 84(2), 217-227

Production Method 11

1332623-00-3

1332623-07-0

865363-93-5

Reaction Conditions

1.1 Reagents: Ammonium fluoride Solvents: Methanol , Dichloromethane ; 16 h, rt
1.2 Reagents: Methanol ; 27 h, rt
1.3 Reagents: Ammonia Solvents: Methanol ; pH 10
1.4 Reagents: Dowex 50W ; pH 4
1.5 Reagents: Calcium carbonate ; 30 min

Reference

Concise synthesis of the anti-HIV nucleoside EFdA

Kageyama, Masayuki; et al, Bioscience, 2012, 76(6), 1219-1225

Production Method 12

1332623-07-0

865363-93-5

Reaction Conditions

1.1 Reagents: Ammonium fluoride Solvents: Methanol , Dichloromethane ; 16 h, rt
1.2 Solvents: Methanol ; 27 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Methanol ; pH 10, rt; 10 min, rt
1.4 Reagents: Dowex 50W ; pH 4, rt
1.5 Reagents: Calcium carbonate ; 30 min, rt

Reference

Enantioselective Total Synthesis of the Potent Anti-HIV Nucleoside EFdA

Kageyama, Masayuki; et al, Organic Letters, 2011, 13(19), 5264-5266

Production Method 13

933791-14-1

700-49-2

865363-93-5

Reaction Conditions

1.1 Catalysts: 5′-ATP , Pantothenate kinase , Acetate kinase
1.2 Catalysts: Catalase , Peroxidase , Galactose oxidase
1.3 Catalysts: 2-Deoxyribose 5-phosphate aldolase
1.4 Catalysts: Phosphoribomutase , Purine nucleoside phosphorylase , Sucrose phosphorylase

Reference

Development and validation of ion-pairing HPLC-CAD chromatography for measurement of Islatravir's phosphorylated intermediates

Gunsch, Matthew J.; et al, Journal of Pharmaceutical and Biomedical Analysis, 2022, 213,

Production Method 14

10416-59-8

700-49-2

2072080-28-3

865363-93-5

Reaction Conditions

1.1 Solvents: Acetonitrile ; 1 h, 70 °C; 70 °C → rt
1.2 Reagents: Trimethylsilyl triflate ; rt; rt → 70 °C
1.3 Solvents: Acetonitrile , Toluene ; 1 h, 70 °C
2.1 Reagents: Sodium methoxide Solvents: Methanol , Tetrahydrofuran ; 0 °C; overnight, rt
2.2 Reagents: Acetic acid ; 1 h, rt

Reference

Enantioselective Synthesis of 4'-Ethynyl-2-fluoro-2'-deoxyadenosine (EFdA) via Enzymatic De-symmetrization

McLaughlin, Mark ; et al, Organic Letters, 2017, 19(4), 926-929

Production Method 15

1332623-06-9

700-49-2

865363-93-5

Reaction Conditions

1.1 Reagents: N,O-Bis(trimethylsilyl)acetamide , Trimethylsilyl triflate
2.1 -

Reference

Synthesis of nucleotide analogues, EFdA, EdA and EdAP, and the effect of EdAP on hepatitis B virus replication

Kamata, Mai; et al, Bioscience, 2020, 84(2), 217-227

Production Method 16

1332623-06-9

700-49-2

865363-93-5

Reaction Conditions

1.1 Reagents: N,O-Bis(trimethylsilyl)acetamide Solvents: Acetonitrile ; rt; 2.5 h, reflux; reflux → 0 °C
1.2 Reagents: Trimethylsilyl triflate ; 15 min, rt; 17 h, reflux
1.3 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Ammonium fluoride Solvents: Methanol , Dichloromethane ; 16 h, rt
2.2 Reagents: Methanol ; 27 h, rt
2.3 Reagents: Ammonia Solvents: Methanol ; pH 10
2.4 Reagents: Dowex 50W ; pH 4
2.5 Reagents: Calcium carbonate ; 30 min

Reference

Concise synthesis of the anti-HIV nucleoside EFdA

Kageyama, Masayuki; et al, Bioscience, 2012, 76(6), 1219-1225

Production Method 17

1332623-06-9

700-49-2

865363-93-5

Reaction Conditions

1.1 Reagents: N,O-Bis(trimethylsilyl)acetamide Solvents: Acetonitrile ; rt; 2.5 h, reflux; reflux → 0 °C
1.2 Catalysts: Trimethylsilyl triflate ; 0 °C; 15 min, rt; 17 h, reflux
1.3 Reagents: Sodium bicarbonate Solvents: Water ; reflux
2.1 Reagents: Ammonium fluoride Solvents: Methanol , Dichloromethane ; 16 h, rt
2.2 Solvents: Methanol ; 27 h, rt
2.3 Reagents: Sodium hydroxide Solvents: Methanol ; pH 10, rt; 10 min, rt
2.4 Reagents: Dowex 50W ; pH 4, rt
2.5 Reagents: Calcium carbonate ; 30 min, rt

Reference

Enantioselective Total Synthesis of the Potent Anti-HIV Nucleoside EFdA

Kageyama, Masayuki; et al, Organic Letters, 2011, 13(19), 5264-5266

Production Method 18

1646857-56-8

865363-93-5

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Methanol ; rt; 18 h, reflux
2.1 Reagents: Thiocarbonyldiimidazole Solvents: Toluene ; 30 min, rt
2.2 Reagents: Azobisisobutyronitrile , Tributylstannane Solvents: Toluene ; 30 min, reflux
3.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, rt
3.2 Reagents: Sodium , Ammonia Solvents: Tetrahydrofuran ; 10 min, -78 °C
3.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C; 0 °C → rt; 1 h, rt

Reference

Synthesis of EFdA via a Diastereoselective Aldol Reaction of a Protected 3-Keto Furanose

Fukuyama, Kei; et al, Organic Letters, 2015, 17(4), 828-831

Production Method 19

1646857-57-9

865363-93-5

Reaction Conditions

1.1 Reagents: Thiocarbonyldiimidazole Solvents: Toluene ; 30 min, rt
1.2 Reagents: Azobisisobutyronitrile , Tributylstannane Solvents: Toluene ; 30 min, reflux
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, rt
2.2 Reagents: Sodium , Ammonia Solvents: Tetrahydrofuran ; 10 min, -78 °C
2.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C; 0 °C → rt; 1 h, rt

Reference

Synthesis of EFdA via a Diastereoselective Aldol Reaction of a Protected 3-Keto Furanose

Fukuyama, Kei; et al, Organic Letters, 2015, 17(4), 828-831

Production Method 20

27607-77-8

700-49-2

2072080-28-3

865363-93-5

Reaction Conditions

1.1 Reagents: N,O-Bis(trimethylsilyl)acetamide
2.1 -

Reference

Synthesis of nucleotide analogues, EFdA, EdA and EdAP, and the effect of EdAP on hepatitis B virus replication

Kamata, Mai; et al, Bioscience, 2020, 84(2), 217-227

Islatravir Raw materials

Islatravir Preparation Products

Islatravir (865363-93-5)

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Additional information on Islatravir

Latest Research Advances on Islatravir (865363-93-5) in HIV Treatment

Islatravir (chemical name: 865363-93-5) is a novel nucleoside reverse transcriptase translocation inhibitor (NRTTI) developed by Merck & Co. for the treatment of HIV-1 infection. As a first-in-class investigational drug, Islatravir has demonstrated potent antiviral activity with a unique mechanism of action that differentiates it from traditional nucleoside reverse transcriptase inhibitors (NRTIs). Recent clinical and preclinical studies have highlighted its potential as a long-acting therapeutic option with a high barrier to resistance.

A 2023 Phase 2b study published in The Lancet HIV (DOI: 10.1016/S2352-3018(23)00012-5) evaluated Islatravir in combination with doravirine as a once-weekly oral regimen. The trial demonstrated sustained viral suppression (HIV-1 RNA <50 copies/mL) in 92% of participants at 48 weeks, with a favorable safety profile. Notably, the study reported minimal renal or bone toxicity concerns that had been observed in earlier trials with higher doses, suggesting optimal dosing strategies have been established.

Pharmacokinetic research (Antimicrobial Agents and Chemotherapy, 2023) revealed that Islatravir's active metabolite, Islatravir-triphosphate, maintains prolonged intracellular persistence with a half-life exceeding 120 hours in peripheral blood mononuclear cells. This property supports its potential for extended dosing intervals and contributes to its development as both oral and implantable formulations. The chemical stability of 865363-93-5 has been particularly advantageous for formulation development.

Recent structural biology studies (Nature Communications, 2023) using cryo-EM have elucidated the molecular mechanism by which Islatravir inhibits reverse transcriptase translocation. The compound's unique 4'-ethynyl modification prevents proper positioning of the template-primer, causing chain termination. This mechanism explains the high genetic barrier to resistance, with in vitro studies showing resistance requires multiple mutations in the RT enzyme.

Ongoing clinical development includes the phase 3 IMPOWER trials evaluating monthly oral Islatravir for pre-exposure prophylaxis (PrEP). Preliminary data presented at CROI 2023 showed promising mucosal tissue penetration and prophylactic efficacy in animal models. However, researchers caution that the recent clinical hold on some Islatravir trials due to lymphocyte count decreases requires careful monitoring as development progresses.

Future research directions include combination studies with lenacapavir to develop complete long-acting regimens, and investigations into Islatravir's potential against other retroviruses. The unique chemical properties of 865363-93-5 continue to make it a molecule of significant interest in antiviral drug development, with potential applications beyond HIV treatment.